Cas no 1261942-83-9 (5-(2-Carboxythiophene-4-yl)-(2,4)-dihydroxypyrimidine)

• Product Name: 5-(2-Carboxythiophene-4-yl)-(2,4)-dihydroxypyrimidine
• CAS No: 1261942-83-9
• MF: C₉H₆N₂O₄S
• MW: 238.219940662384
• MDL: MFCD18316583
• CID: 5187753
• Update Time: 2023-08-26

5-(2-Carboxythiophene-4-yl)-(2,4)-dihydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Carboxythiophene-4-yl)-(2,4)-dihydroxypyrimidine
• 2-Thiophenecarboxylic acid, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• 4-(2,4-Dioxo-1H-pyrimidin-5-yl)thiophene-2-carboxylic acid

• MDL： MFCD18316583
• Inchi： 1S/C9H6N2O4S/c12-7-5(2-10-9(15)11-7)4-1-6(8(13)14)16-3-4/h1-3H,(H,13,14)(H2,10,11,12,15)
• InChI Key： PHYMSXCXWACLMP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1=CNC(NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 393
• XLogP3: 0.2
• Topological Polar Surface Area: 124